Cas no 34207-43-7 (1,3-Benzenediamine, 2-chloro-5-methyl-)

• Product Name: 1,3-Benzenediamine, 2-chloro-5-methyl-
• CAS No: 34207-43-7
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• CID: 294676
• PubChem ID: 12402979
• Update Time: 2025-04-19

1,3-Benzenediamine, 2-chloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, 2-chloro-5-methyl-
• 1-Methyl-4-chloro-3,5-diaminobenzene
• 2-Chloro-5-methyl-m-phenylenediamine
• 3,5-Diamino-4-chlorotoluene
• 4-Chloro-3,5-toluenediamine
• Toluene-3,5-diamine,4-chloro- (8CI)
• QANVSXSFEIMCHX-UHFFFAOYSA-N
• 2-chloro-5-methyl-1,3-phenylenediamine
• 2-Chloro-5-methylbenzene-1,3-diamine
• 3.5-Diamino-4-chlorotoluene
• SCHEMBL3303530
• 34207-43-7

• Inchi： 1S/C7H9ClN2/c1-4-2-5(9)7(8)6(10)3-4/h2-3H,9-10H2,1H3
• InChI Key： QANVSXSFEIMCHX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C)C=C1N)N

Computed Properties

• Exact Mass: 156.04557
• Monoisotopic Mass: 156.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04